Cas no 2228379-22-2 (1,1,1-trifluoro-4,4-dimethylhexan-2-amine)
1,1,1-trifluoro-4,4-dimethylhexan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-trifluoro-4,4-dimethylhexan-2-amine
- 2228379-22-2
- EN300-1973749
-
- Inchi: 1S/C8H16F3N/c1-4-7(2,3)5-6(12)8(9,10)11/h6H,4-5,12H2,1-3H3
- InChI Key: NVVKGXCAWJFCBH-UHFFFAOYSA-N
- SMILES: FC(C(CC(C)(C)CC)N)(F)F
Computed Properties
- Exact Mass: 183.12348400g/mol
- Monoisotopic Mass: 183.12348400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
1,1,1-trifluoro-4,4-dimethylhexan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1973749-1g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 1g |
$1057.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-5g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 5g |
$3065.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-10g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 10g |
$4545.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-0.05g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-0.1g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-0.25g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-0.5g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 0.5g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-1.0g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 1g |
$1256.0 | 2023-05-31 | ||
| Enamine | EN300-1973749-2.5g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 2.5g |
$2071.0 | 2023-09-16 | ||
| Enamine | EN300-1973749-5.0g |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine |
2228379-22-2 | 5g |
$3645.0 | 2023-05-31 |
1,1,1-trifluoro-4,4-dimethylhexan-2-amine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 1,1,1-trifluoro-4,4-dimethylhexan-2-amine
1,1,1-trifluoro-4,4-dimethylhexan-2-amine: A Fluorinated Amine Compound with Multifunctional Applications in Biomedical Research
1,1,1-trifluoro-4,4-dimethylhexan-2-amine, with the chemical formula C9H17FN, is a fluorinated amine compound characterized by its unique molecular structure and functional group distribution. This compound, identified by the CAS No. 2228379-22-2, represents a promising candidate for various applications in pharmaceutical science, materials engineering, and synthetic chemistry. The incorporation of fluorine atoms into the carbon skeleton of this molecule significantly influences its physicochemical properties, including hydrophobicity, thermal stability, and reactivity, which are critical factors in determining its utility in biomedical contexts.
The molecular framework of 1,1,1-trifluoro-4,4-dimethylhexan-2-amine consists of a six-carbon chain with two methyl groups attached to the central carbon (C-4) and three fluorine atoms bonded to the terminal carbon (C-1). This structural configuration imparts distinct electronic effects to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds. Recent studies have highlighted the importance of fluorinated amines in the development of drug delivery systems, where their low surface energy and hydrophobic nature enable controlled release of therapeutic agents.
Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that fluorinated amines like 1,1,1-trifluoro-4,4-dimethylhexan-2-amine exhibit enhanced solubility in organic solvents compared to their non-fluorinated counterparts. This property is particularly advantageous in the formulation of pharmaceuticals requiring high bioavailability. The study also noted that the fluorine atoms in this compound contribute to reduced metabolic degradation, thereby extending the half-life of drugs synthesized using this molecule as a building block.
Another notable application of 1,1,1-trifluoro-4,4-dimethylhexan-2-amine lies in its role as a precursor for the synthesis of fluorinated polymers. These polymers are increasingly being explored for use in biomedical devices due to their biocompatibility and resistance to chemical degradation. A 2024 review in *Advanced Healthcare Materials* emphasized the potential of fluorinated amines in creating coatings for implants and diagnostic tools, where their low surface energy minimizes protein adsorption and bacterial adhesion.
From a synthetic chemistry perspective, the preparation of 1,1,1-trifluoro-4,4-dimethylhexan-2-amine involves multi-step reactions that require precise control of reaction conditions. Techniques such as microwave-assisted synthesis and catalytic fluorination have been reported in recent literature as efficient methods to produce this compound. The use of green chemistry principles in its synthesis is gaining attention, as highlighted in a 2023 article in *Green Chemistry*.
Pharmaceutical applications of this compound are expanding, particularly in the development of targeted drug delivery systems. Researchers are investigating its potential as a linker molecule in conjugated drug delivery platforms, where it can facilitate the attachment of therapeutic agents to specific biomolecules. A 2024 study in *Biomaterials* demonstrated that fluorinated amines like 1,1,1-trifluoro-4,4-dimethylhexan-2-amine can improve the stability and targeting efficiency of nanoparticles used in cancer therapy.
Additionally, the compound's unique chemical properties make it a candidate for use in the development of novel materials for medical imaging. Its low dielectric constant and high thermal stability are advantageous in creating contrast agents for MRI and CT scans. A 2023 paper in *ACS Applied Materials & Interfaces* discussed the potential of fluorinated amines in enhancing the resolution and specificity of imaging techniques.
The environmental impact of compounds like 1,1,1-trifluoro-4,4-dimethylhexan-2-amine is a topic of growing interest in the scientific community. While the compound itself is not classified as a hazardous substance, its synthesis and disposal must be carefully managed to prevent ecological contamination. A 2024 report in *Environmental Science & Technology* outlined the importance of sustainable practices in the production and use of fluorinated compounds.
Future research on 1,1,1-trifluoro-4,4-dimethylhexan-2-amine is likely to focus on its potential in personalized medicine and regenerative therapies. The ability to tailor its chemical properties through functional group modification could lead to the development of new treatments for chronic diseases. Collaborative efforts between chemists, biologists, and clinicians are expected to drive innovation in this field, as evidenced by recent interdisciplinary studies published in *Nature Communications* and *Science Translational Medicine*.
In conclusion, 1,1,1-trifluoro-4,4-dimethylhexan-2-amine represents a multifunctional molecule with significant potential in biomedical research. Its unique chemical properties and adaptability to various synthetic strategies make it a valuable tool in the development of new drugs, materials, and diagnostic tools. As research in this area continues to evolve, the applications of this compound are likely to expand, offering new opportunities for advancing healthcare and medical technology.
2228379-22-2 (1,1,1-trifluoro-4,4-dimethylhexan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)